Cas no 2098081-89-9 (2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one
• CAS No: 2098081-89-9
• MF: C₁₃H₂₃ClN₂O
• MW: 258.787522554398
• CID: 5726147
• PubChem ID: 121201840
• Update Time: 2025-11-03

2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2098081-89-9
• starbld0021191
• 2-chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one
• AKOS026710006
• F1907-5614
• 2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one

• Inchi： 1S/C13H23ClN2O/c1-11(14)13(17)16-9-7-15(8-10-16)12-5-3-2-4-6-12/h11-12H,2-10H2,1H3
• InChI Key： OBUQFCIRAHVKNF-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCN(CC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 258.1498911g/mol
• Monoisotopic Mass: 258.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one

Recent Advances in the Study of 2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one (CAS: 2098081-89-9)

2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one (CAS: 2098081-89-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have focused on its potential applications as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and psychiatric disorders. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

The compound has garnered attention due to its structural features, which include a piperazine ring and a cyclohexyl group, making it a versatile scaffold for the development of novel drugs. Recent synthetic methodologies have optimized the production of 2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one, achieving higher yields and purity, which are critical for its use in pharmaceutical research. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize the compound, ensuring its structural integrity and consistency.

Pharmacological studies have explored the compound's interaction with various biological targets, particularly receptors in the central nervous system. Preliminary results suggest that derivatives of 2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one exhibit promising binding affinities to serotonin and dopamine receptors, indicating potential applications in the treatment of conditions such as depression, anxiety, and schizophrenia. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

In addition to its neurological applications, recent research has investigated the compound's role in cancer therapy. Some studies have reported that modifications to the 2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one scaffold can enhance its cytotoxicity against certain cancer cell lines, suggesting a dual role in both neurological and oncological drug development. These findings highlight the compound's versatility and the need for continued exploration of its pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through rigorous preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-Chloro-1-(4-cyclohexylpiperazin-1-yl)propan-1-one (CAS: 2098081-89-9) represents a promising candidate for the development of novel therapeutics in both neurological and oncological fields. Ongoing research efforts are expected to further elucidate its potential, paving the way for innovative drug candidates. This brief underscores the importance of continued investment in the study of this compound and its derivatives to unlock its full therapeutic potential.